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Compound of Interest

Compound Name: Antimalarial agent 31

Cat. No.: B12397521 Get Quote

Product Name: Antimalarial Agent 31 (also known as Compound 7k)

Chemical Name: Macrocyclic Peptidomimetic Plasmepsin X Inhibitor

For Research Use Only. Not for use in diagnostic procedures.

Application Notes
Antimalarial Agent 31 is a potent, orally active inhibitor of Plasmodium falciparum aspartic

protease Plasmepsin X (PMX), a critical enzyme for the egress of merozoites from infected red

blood cells.[1][2] This compound has demonstrated significant activity against both chloroquine-

sensitive and chloroquine-resistant strains of P. falciparum in vitro and has shown efficacy in

clearing blood-stage parasites in a humanized mouse model of malaria.[1][2]

Mechanism of Action
Antimalarial Agent 31 functions by selectively inhibiting Plasmepsin X, an essential aspartic

protease in P. falciparum. PMX is responsible for the proteolytic maturation of the subtilisin-like

protease 1 (SUB1), a key effector in the rupture of the parasitophorous vacuole and host

erythrocyte membrane, which allows for the release of newly formed merozoites.[2] By

inhibiting PMX, Antimalarial Agent 31 prevents the activation of SUB1, thereby trapping the

merozoites within the host cell and halting the parasitic life cycle.
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Plasmepsin X Inhibition Assay Workflow

Start

Prepare Reagents:
- Recombinant PMX

- Fluorogenic Substrate
- Assay Buffer

- Antimalarial Agent 31 dilutions

Plate Setup:
Add Agent 31 dilutions, PMX,

and buffer to 96-well plate

Pre-incubate at 37°C
for 10 minutes

Initiate Reaction:
Add fluorogenic substrate

Measure fluorescence intensity
kinetically for 30 minutes

Data Analysis:
Calculate initial velocities and

determine IC₅₀ values

End
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P. falciparum Growth Inhibition Assay Workflow

Start

Synchronize P. falciparum culture
to ring stage

Prepare 96-well plates with serial
dilutions of Antimalarial Agent 31

Add synchronized parasite culture
(0.5% parasitemia, 2.5% hematocrit) to plates

Incubate for 72 hours under
standard culture conditions

Lyse erythrocytes and stain
parasite DNA with a fluorescent dye

Measure fluorescence intensity

Calculate percent inhibition and
determine EC₅₀ values

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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